Cas no 2227786-86-7 (methyl (3S)-3-hydroxy-3-(4-methylthiophen-3-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(4-methylthiophen-3-yl)propanoate
• CAS No: 2227786-86-7
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• CID: 5998906
• PubChem ID: 165658872
• Update Time: 2025-05-19

methyl (3S)-3-hydroxy-3-(4-methylthiophen-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(4-methylthiophen-3-yl)propanoate
• EN300-1747512
• 2227786-86-7

• Inchi： 1S/C9H12O3S/c1-6-4-13-5-7(6)8(10)3-9(11)12-2/h4-5,8,10H,3H2,1-2H3/t8-/m0/s1
• InChI Key： KDGCSMQSLFLGHD-QMMMGPOBSA-N
• SMILES： S1C=C(C)C(=C1)[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 200.05071541g/mol
• Monoisotopic Mass: 200.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl (3S)-3-hydroxy-3-(4-methylthiophen-3-yl)propanoate

Methyl (3S)-3-Hydroxy-3-(4-Methylthiophen-3-yl)Propanoate: A Comprehensive Overview

Methyl (3S)-3-hydroxy-3-(4-methylthiophen-3-yl)propanoate, with the CAS number 2227786-86-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its unique structural properties and potential applications in drug development. The methyl (3S)-3-hydroxy group plays a crucial role in its biological activity, while the 4-methylthiophen-3-yl moiety contributes to its stability and reactivity.

Recent studies have highlighted the importance of thiophene derivatives like methyl (3S)-3-hydroxy-3-(4-methylthiophen-3-yl)propanoate in medicinal chemistry. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its versatility in forming various functional groups. In this compound, the 4-methylthiophen group enhances the molecule's ability to interact with biological targets, making it a promising candidate for therapeutic interventions.

The stereochemistry of the compound, specifically the S configuration at the hydroxyl-bearing carbon, is critical for its activity. Stereoisomerism often dictates the pharmacokinetic and pharmacodynamic properties of a molecule, and in this case, the (3S) configuration has been shown to optimize binding affinity to specific receptors. This makes methyl (3S)-3-hydroxy-3-(4-methylthiophen-3-yl)propanoate a valuable tool in understanding enantioselective drug design.

From a synthetic standpoint, methyl (3S)-3-hydroxy-3-(4-methylthiophen-3-yl)propanoate can be synthesized through various routes, including nucleophilic substitution and coupling reactions. The choice of synthetic method depends on the availability of starting materials and the desired scale of production. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and environmentally friendly routes to this compound.

In terms of applications, methyl (3S)-3-hydroxy-3-(4-methylthiophen-3-yl)propanoate has shown potential in several therapeutic areas. Preclinical studies suggest that it may act as an anti-inflammatory agent by modulating key signaling pathways involved in inflammation. Additionally, its ability to inhibit certain enzymes makes it a candidate for treating metabolic disorders.

The structural integrity of methyl (3S)-3-hydroxy-3-(4-methylthiophen-3-yl)propanoate is further enhanced by its propanoate backbone, which provides stability and solubility properties essential for drug delivery. The interplay between the hydroxyl group and the thiophene ring creates a unique electronic environment that can be exploited for designing more potent analogs.

Recent research has also focused on the computational modeling of this compound to predict its interactions with biological systems. Molecular docking studies have revealed potential binding sites on various proteins, providing insights into its mechanism of action. These findings underscore the importance of computational chemistry in accelerating drug discovery processes involving compounds like methyl (3S)-hydroxy-propanoate derivatives.

In conclusion, methyl (CAS No: 2227786867), with its distinctive structure and promising biological properties, continues to be a focal point in chemical research. Its methyl, hydroxy, and thiophene components contribute to its versatility, making it a valuable asset in both academic and industrial settings. As ongoing studies unravel more about its potential applications, this compound stands at the forefront of innovative chemical development.